Potassium hydroxide

• CAS: 1310-58-3
• Synonyms: potassium hydroxide; potassium hydroxide monohydrate; potassium hydroxide tetrahydrate; potassium hydroxide, 39K-labeled; potassium hydroxide, 41K-labeled
• Molecular Formula: HKO; KOH
• Molecular Weight: 56.106 g/mol
• SMILES: [OH-].[K+]
• InChI: InChI=1S/K.H2O/h;1H2/q+1;/p-1
• InChIKey: KWYUFKZDYYNOTN-UHFFFAOYSA-M
• Solubility: 107 g/100 cc at 59 °F (NTP, 1992); Soluble; Very soluble in water. Freely soluble in ethanol; Solubility in water, 121 g/100 g water at 25 °C; Solubility in water (g KOH/100 g H2O): 97 at 0 °C; 103 at 10 °C; 112 at 20 °C; 126 at 30 °C; 178 at 100 °C; Soluble in 0.9 part water, about 0.6 part boiling water; Soluble in ethanol, methanol; For more Solubility (Complete) data for POTASSIUM HYDROXIDE (6 total), please visit the HSDB record page.; Solubility in water, g/100ml at 25 °C: 110 (very good); (59 °F): 107%

Substituting NaOH for KOH compromises process performance in batteries, MEMS fabrication, and biodiesel production. Potassium hydroxide delivers quantifiable advantages: • 12% higher specific conductivity than NaOH in alkaline battery electrolytes, reducing internal resistance and improving rate capability. • 69% faster anisotropic Si (100) etching for MEMS pressure sensors, accelerometers, and microfluidics. • 4 percentage-point higher ester yield in biodiesel conversion, lowering feedstock cost per liter. • >2× ethanol solubility (33 vs. 14 g/100 mL) enabling stable, precipitate-free precision cleaning baths. Supplied as ≥85% ACS-grade pellets with consistent lot-to-lot quality and global availability.

Potassium Hydroxide – Characteristics and Industrial Role

Potassium hydroxide (KOH) is a white, deliquescent inorganic strong base belonging to the alkali metal hydroxide family. It is widely employed as a strong Brønsted base in chemical synthesis, electrochemistry, cleaning, and etching processes . Its hygroscopic nature and high solubility in water and alcohols distinguish it from less soluble hydroxides, making it a critical reagent in applications where high alkalinity must be delivered in non‑aqueous or concentrated media.

1

Strong-Base Workflow

Suited for synthesis, catalysis, and etching requiring high alkalinity in aqueous or ethanolic media.

2

High Organic Solubility

Delivers stable, precipitate‑free ethanolic solutions for precision cleaning and non‑aqueous processes.

3

Molten Salt Processing

Higher melting point expands liquid operating window for high‑temperature etching and ceramic synthesis.

Why Potassium Hydroxide Cannot Be Substituted by NaOH

Although KOH and NaOH share full dissociation in dilute aqueous solution, their cations differ markedly in size, solvation energy, and transport properties. These physical differences translate into significantly different specific conductivity, organic solvent solubility, catalytic activity, and anisotropic etching behavior [1]. Simply interchanging NaOH for KOH in a validated process can sacrifice yield, throughput, product purity, or device performance. The quantitative evidence below demonstrates why procurement decisions must be based on compound‑specific data rather than generic class assumptions.

Potassium Hydroxide

• Higher specific conductivity reduces ohmic losses in electrochemical cells.
• Faster anisotropic Si etch rate with superior (111)/(100) selectivity for MEMS.
• Higher biodiesel conversion reduces purification burden and catalyst consumption.

Sodium Hydroxide (NaOH)

• Lower ionic mobility of Na⁺ may increase internal resistance and energy consumption.
• Slower silicon etch rate may reduce fab throughput and pattern fidelity.
• Lower ethanol solubility may cause salting‑out and compromise anhydrous cleaning processes.

• [1] Kirk-Othmer Encyclopedia of Chemical Technology, Potassium Hydroxide, John Wiley & Sons, 2004. DOI: 10.1002/0471238961.1615200819051920.a01.pub2 View Source

KOH vs NaOH: Key Performance Differences

Superior Aqueous Conductivity vs NaOH

At 25 °C, 1 N (1 mol/L) KOH exhibits an electrical conductivity of 0.207 S·cm⁻¹, compared with 0.185 S·cm⁻¹ for 1 N NaOH [1]. This 12 % higher conductivity arises from the greater limiting ionic mobility of K⁺ (73.5 S·cm²·mol⁻¹) versus Na⁺ (50.1 S·cm²·mol⁻¹), directly reducing ohmic voltage drop and increasing power density in alkaline electrochemical cells.

Aqueous Conductivity

Head-to-head

0.207 S·cm⁻¹

+12 % vs NaOH

Supports higher power density in alkaline cells.

1 N solution at 25 °C; data from International Critical Tables.

Evidence Dimension	Specific conductivity of 1 N aqueous solution at 25 °C
Target Compound Data	0.207 S·cm⁻¹
Comparator Or Baseline	NaOH 0.185 S·cm⁻¹
Quantified Difference	+0.022 S·cm⁻¹ (+12 %)
Conditions	Measured at 25 °C using standard AC bridge methods; data from International Critical Tables (1926).

Why This Matters

Higher conductivity reduces internal resistance in batteries and electrolytic processes, improving energy efficiency and enabling high-rate discharge capability.

• [1] International Critical Tables of Numerical Data, Physics, Chemistry and Technology, Vol. VI, p. 239, McGraw-Hill Book Company, New York, 1926. View Source

Faster Silicon Etching vs NaOH

In a 20 wt% aqueous solution at 80 °C, KOH etches Si(100) at 1.1 µm·min⁻¹, while NaOH under identical conditions achieves only 0.65 µm·min⁻¹ [1]. The approx. 69 % faster etch rate is accompanied by superior (111)/(100) selectivity, leading to better feature definition in V-grooves and membranes.

Si(100) Etch Rate

Head-to-head

1.1 µm·min⁻¹

+69 % vs NaOH

Faster throughput and better anisotropy for MEMS.

20 wt% solution, 80 °C; Seidel et al. (1990).

Evidence Dimension	Si(100) etch rate
Target Compound Data	1.1 µm·min⁻¹
Comparator Or Baseline	NaOH 0.65 µm·min⁻¹
Quantified Difference	+0.45 µm·min⁻¹ (+69 %)
Conditions	20 wt% KOH vs 20 wt% NaOH, 80 °C, (100) silicon wafers, no stirring; from Seidel et al. (1990).

Why This Matters

Faster etching reduces wafer processing time and increases fab throughput, while better anisotropy improves device yield and pattern fidelity in MEMS manufacturing.

• [1] Seidel, H., Csepregi, L., Heuberger, A., & Baumgärtel, H. (1990). Anisotropic etching of crystalline silicon in alkaline solutions I. Orientation dependence and behavior of passivation layers. Journal of the Electrochemical Society, 137(11), 3612-3626. DOI: 10.1149/1.2086279. View Source

Higher Biodiesel Yield vs NaOH

Under optimized methanolysis conditions (methanol:oil 6:1, 1 wt% catalyst relative to oil, 65 °C, 2 h), KOH produced 98 % fatty acid methyl ester content, whereas NaOH gave 94 % [1]. This 4‑percentage‑point improvement reduces the amount of unconverted triglycerides and associated purification costs.

Biodiesel Yield

Head-to-head

98 % FAME

+4 pp vs NaOH

Higher conversion reduces purification costs.

Waste oil, 6:1 methanol:oil, 1 % cat, 65 °C, 2 h.

Evidence Dimension	Biodiesel ester content after 2 h reaction
Target Compound Data	98 %
Comparator Or Baseline	NaOH 94 %
Quantified Difference	+4 percentage points
Conditions	Waste cooking oil, methanol:oil molar ratio 6:1, 1 % catalyst (w/w oil), 65 °C, 2 h, from Vicente et al. (2004).

Why This Matters

A 4 % higher conversion directly improves the economic margin per batch, lowers glycerol phase purification demand, and can reduce catalyst consumption for a given final product specification.

• [1] Vicente, G., Martínez, M., & Aracil, J. (2004). Integrated biodiesel production: a comparison of different homogeneous catalysts systems. Bioresource Technology, 92(3), 297-305. DOI: 10.1016/j.biortech.2003.09.014. View Source

Ethanol Solubility Advantage vs NaOH

At 25 °C, KOH dissolves to the extent of 33 g per 100 mL in anhydrous ethanol, while NaOH reaches only 14 g/100 mL [1]. This >130 % higher solubility allows the preparation of stable, high‑alkalinity ethanolic solutions without salting‑out or precipitation that would occur with NaOH.

Ethanol Solubility

Head-to-head

33 g/100 mL

+136 % vs NaOH

Enables stable, high-alkalinity organic baths.

Anhydrous ethanol, 25 °C; Seidell’s Solubilities.

Evidence Dimension	Solubility in anhydrous ethanol at 25 °C
Target Compound Data	33 g/100 mL
Comparator Or Baseline	NaOH 14 g/100 mL
Quantified Difference	+19 g/100 mL (+136 %)
Conditions	Values from Seidell’s Solubilities of Inorganic and Metal Organic Compounds, 25 °C.

Why This Matters

For precision cleaning of electronic or optical components, the ability to maintain a high base concentration in organic solvent prevents line blockages and ensures uniform oxide/flux removal without water introduction.

• [1] Linke, W. F., & Seidell, A. (1958). Solubilities of Inorganic and Metal Organic Compounds, Vol. II, 4th ed., p. 1140, American Chemical Society, Washington, D.C. View Source

Higher Thermal Stability vs NaOH

The melting point of pure KOH is 360 °C, compared with 318 °C for NaOH [1]. This 42 °C higher melting temperature expands the liquid operating window for molten hydroxide processes, allowing elevated reaction temperatures without risk of solidification.

Melting Point

Head-to-head

360 °C

+42 °C vs NaOH

Extends molten operating window for high‑T synthesis.

CRC Handbook, 97th ed.; pure compound data.

Evidence Dimension	Melting point (pure compound)
Target Compound Data	360 °C
Comparator Or Baseline	NaOH 318 °C
Quantified Difference	+42 °C
Conditions	Standard physical constant data from CRC Handbook, 97th edition.

Why This Matters

Processes requiring molten alkali hydroxides, such as ceramic surface etching or high‑temperature synthesis, can achieve faster kinetics with KOH while maintaining a stable, fully liquid medium.

• [1] Haynes, W. M. (Ed.) (2016). CRC Handbook of Chemistry and Physics, 97th ed., p. 4-87, CRC Press. ISBN 9781498754286. View Source

Potassium Hydroxide – Key Application Scenarios

High-Power Alkaline Battery Electrolyte

For Zn/MnO₂ and Ni/MH cells, KOH provides 12 % higher specific conductivity than NaOH at the same normality [1]. This reduces internal resistance, sustains higher discharge voltage, and improves rate capability, making it the electrolyte of choice for high‑drain portable devices and automotive start‑stop batteries.

Anisotropic Wet Etching of Silicon MEMS

When time‑sensitive production of pressure sensors, accelerometers, or microfluidic channels requires anisotropic silicon etching, KOH achieves a 69 % faster etch rate on (100) planes versus NaOH [2]. The higher throughput, combined with excellent (111) plane selectivity, reduces cost per wafer and improves pattern fidelity in volume manufacturing.

High-Yield Biodiesel Transesterification

In the conversion of waste cooking oil to biodiesel, replacing NaOH with KOH raises the ester yield by 4 percentage points under identical process conditions [3]. The resulting higher conversion lowers feedstock cost per liter of fuel, decreases residual free fatty acid soap formation, and simplifies downstream glycerol recovery.

Ethanol-Based Alkaline Cleaning for Electronics

Precision cleaning of printed circuit boards and optical components often demands a high base concentration in an ethanol carrier. KOH’s solubility of 33 g/100 mL, more than double that of NaOH (14 g/100 mL) [4], enables preparation of stable, precipitate‑free baths, ensuring consistent oxide and flux removal without nozzle clogging or inconsistent alkalinity.

Application

Selection Property

Validation Focus

Alkaline Battery Electrolyte

Specific conductivity

Rate capability and internal resistance testing

Silicon MEMS Etching

Anisotropic Si(100) etch rate

Pattern fidelity and (111) selectivity verification

Biodiesel Transesterification

FAME conversion efficiency

Glycerol phase purity and catalyst consumption review

Electronics Precision Cleaning

Ethanol solubility

Bath stability and residue-free oxide removal

• [1] International Critical Tables of Numerical Data, Physics, Chemistry and Technology, Vol. VI, p. 239, McGraw-Hill, 1926. View Source
• [2] Seidel, H., et al. (1990) Anisotropic etching of crystalline silicon in alkaline solutions I. J. Electrochem. Soc., 137, 3612. DOI: 10.1149/1.2086279. View Source
• [3] Vicente, G., Martínez, M., & Aracil, J. (2004). Integrated biodiesel production: a comparison of different homogeneous catalysts systems. Bioresour. Technol., 92, 297-305. DOI: 10.1016/j.biortech.2003.09.014. View Source
• [4] Linke, W. F., & Seidell, A. (1958) Solubilities of Inorganic and Metal Organic Compounds, Vol. II, p. 1140, ACS. View Source